Cas no 1423032-43-2 (1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride)

• Product Name: 1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride
• CAS No: 1423032-43-2
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 4598414
• PubChem ID: 71756827
• Update Time: 2025-10-29

1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-diaminocyclohexane-1-carboxylic acid dihydrochloride
• 1,4-diaminocyclohexane-1-carboxylic acid;dihydrochloride
• Z1483956645
• 1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride

• Inchi： 1S/C7H14N2O2.2ClH/c8-5-1-3-7(9,4-2-5)6(10)11;;/h5H,1-4,8-9H2,(H,10,11);2*1H
• InChI Key： NFXKUNFMUUKFDP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1(CCC(CC1)N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride

1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride (CAS No. 1423032-43-2): A Comprehensive Overview

1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride, also known as Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, identified by the CAS registry number 1423032-43-2, has garnered attention due to its unique structural properties and potential for use in advanced materials and biomedical applications. Recent studies have highlighted its role in the synthesis of novel polymers, drug delivery systems, and as a precursor for functional materials.

The molecular structure of 1,4-Diaminocyclohexane-1-carboxylic acid dihydrochloride consists of a cyclohexane ring with two amino groups at the 1 and 4 positions and a carboxylic acid group at the 1 position. The presence of both amine and carboxylic acid functionalities makes this compound highly reactive and suitable for various chemical transformations. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules, which enhances its solubility in polar solvents and facilitates its use in solution-based reactions.

Recent research has focused on the synthesis of high-performance polymers using Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid as a monomer. Scientists have explored its ability to form polyamides and polyurethanes with exceptional mechanical properties. These polymers exhibit high tensile strength and thermal stability, making them ideal candidates for aerospace and automotive applications. Furthermore, the compound's ability to undergo ring-opening polymerization has opened new avenues for the development of biodegradable materials.

In the field of drug delivery, Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid has been investigated as a building block for stimuli-responsive hydrogels. These hydrogels can release drugs in response to changes in pH or temperature, offering precise control over drug delivery. Recent studies have demonstrated that hydrogels synthesized from this compound exhibit excellent biocompatibility and can be tailored to release therapeutic agents over extended periods.

The synthesis of Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid typically involves multi-step processes that include nucleophilic substitution and acid-base neutralization. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

Another emerging application of this compound is in the development of sensors for detecting environmental pollutants. By incorporating Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid into conductive polymers, scientists have created sensors with high sensitivity to heavy metals and organic pollutants. These sensors offer a cost-effective solution for monitoring water quality in real-time.

The structural versatility of Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid also makes it a valuable tool in click chemistry. Its ability to participate in cycloaddition reactions has enabled the rapid assembly of complex molecules with precision. This property has been exploited in drug discovery efforts, where it has been used to synthesize bioactive compounds with potential therapeutic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid. Quantum mechanical calculations have revealed that the compound's amine groups play a critical role in stabilizing transition states during polymerization reactions. This understanding has guided researchers in designing more efficient synthetic pathways and optimizing reaction conditions.

In conclusion, Dihydrochloride of 1,4-diaminocyclohexane-1-carboxylic acid (CAS No. 1423032-43-2) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties and compatibility with advanced synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future innovations in materials science and beyond.